Cas no 2228227-74-3 (methyl 5-{1-(aminomethyl)cyclopropylmethyl}thiophene-3-carboxylate)

• Product Name: methyl 5-{1-(aminomethyl)cyclopropylmethyl}thiophene-3-carboxylate
• CAS No: 2228227-74-3
• MF: C₁₁H₁₅NO₂S
• MW: 225.30730175972
• CID: 5894262
• PubChem ID: 165974042
• Update Time: 2025-05-19

methyl 5-{1-(aminomethyl)cyclopropylmethyl}thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-{1-(aminomethyl)cyclopropylmethyl}thiophene-3-carboxylate
• 2228227-74-3
• EN300-1744048
• methyl 5-{[1-(aminomethyl)cyclopropyl]methyl}thiophene-3-carboxylate

• Inchi： 1S/C11H15NO2S/c1-14-10(13)8-4-9(15-6-8)5-11(7-12)2-3-11/h4,6H,2-3,5,7,12H2,1H3
• InChI Key： HJKGCXRQKNEKQR-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)OC)C=C1CC1(CN)CC1

Computed Properties

• Exact Mass: 225.08234989g/mol
• Monoisotopic Mass: 225.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 80.6Ų

Additional information on methyl 5-{1-(aminomethyl)cyclopropylmethyl}thiophene-3-carboxylate

Introduction to Methyl 5-{1-(aminomethyl)cyclopropylmethyl}thiophene-3-carboxylate (CAS No. 2228227-74-3)

Methyl 5-{1-(aminomethyl)cyclopropylmethyl}thiophene-3-carboxylate, a compound with the chemical formula C₁₁H₁₅NO₃S, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound has garnered considerable attention due to its structural complexity and potential applications in drug development. The thiophene core, a five-membered heterocyclic aromatic ring containing sulfur, is a privileged scaffold in medicinal chemistry, known for its role in various bioactive molecules. The presence of the 1-(aminomethyl)cyclopropylmethyl substituent adds an intriguing layer of functionality, making this compound a versatile intermediate for further derivatization.

The synthesis of this compound involves multiple steps, each requiring precise control to ensure high yield and purity. The methyl 5-{1-(aminomethyl)cyclopropylmethyl}thiophene-3-carboxylate structure is particularly interesting because it combines the stability of the thiophene ring with the reactivity of the amine and thiol groups. This makes it an excellent candidate for exploring new pharmacophores and developing novel therapeutic agents.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. The thiophene moiety is known to interact with various biological targets, including enzymes and receptors, making it a valuable building block for drug design. In particular, derivatives of thiophene have shown promise in treating conditions such as cancer, infectious diseases, and neurological disorders. The 1-(aminomethyl)cyclopropylmethyl group introduces additional potential binding sites, which can be exploited to enhance binding affinity and selectivity.

In the realm of drug discovery, the development of novel synthetic methodologies is crucial for producing complex molecules efficiently. The synthesis of methyl 5-{1-(aminomethyl)cyclopropylmethyl}thiophene-3-carboxylate has been optimized through various techniques, including transition metal-catalyzed reactions and organometallic chemistry. These methods allow for the introduction of functional groups in a controlled manner, enabling the creation of diverse molecular libraries for high-throughput screening.

The biological activity of methyl 5-{1-(aminomethyl)cyclopropylmethyl}thiophene-3-carboxylate has been explored in several preclinical studies. Initial findings suggest that this compound exhibits inhibitory properties against certain enzymes implicated in disease pathways. For instance, it has shown potential as an inhibitor of kinases, which are involved in cell signaling and proliferation. Additionally, the thiophene ring may interact with other targets such as nuclear receptors, further expanding its therapeutic potential.

The structural features of this compound make it an attractive candidate for further investigation. The presence of both an amine and a thiol group provides multiple opportunities for chemical modification. These functional groups can be used to attach various pharmacophores or to link the molecule to other therapeutic agents through covalent bonds. Such modifications can enhance pharmacokinetic properties, improve solubility, or increase target specificity.

Recent research has also highlighted the importance of stereochemistry in drug design. The cyclopropylmethyl group in methyl 5-{1-(aminomethyl)cyclopropylmethyl}thiophene-3-carboxylate introduces stereocenters that can significantly influence biological activity. Studies have shown that subtle changes in stereochemistry can lead to dramatic differences in potency and selectivity. Therefore, understanding and controlling stereochemistry during synthesis is essential for developing effective drugs.

The pharmaceutical industry continues to invest heavily in exploring novel heterocyclic compounds like methyl 5-{1-(aminomethyl)cyclopropylmethyl}thiophene-3-carboxylate. These investments are driven by the need for new treatments that address unmet medical needs and overcome resistance to existing therapies. The combination of computational modeling, synthetic chemistry, and biological testing has accelerated the discovery process significantly.

In conclusion, methyl 5-{1-(aminomethyl)cyclopropylmethyl}thiophene-3-carboxylate (CAS No. 2228227-74-3) represents a promising area of research with significant potential in drug development. Its unique structural features and biological activity make it a valuable tool for medicinal chemists seeking to design novel therapeutic agents. As research progresses, further insights into its properties and applications are expected to emerge, contributing to advancements in healthcare.